Cas no 325978-48-1 (N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide)

• Product Name: N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide
• CAS No: 325978-48-1
• MF: C₁₈H₁₃F₂NO₂
• MW: 313.29813170433
• CID: 6471821
• Update Time: 2025-05-27

N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide
• N-(2,4-difluorophenyl)-3-methoxy-2-naphthamide
• 2-Naphthalenecarboxamide, N-(2,4-difluorophenyl)-3-methoxy-

• Inchi： 1S/C18H13F2NO2/c1-23-17-9-12-5-3-2-4-11(12)8-14(17)18(22)21-16-7-6-13(19)10-15(16)20/h2-10H,1H3,(H,21,22)
• InChI Key： MOCNOIBBYFFBFO-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(OC)=C1C(NC1=CC=C(F)C=C1F)=O

Additional information on N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide

N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide: A Comprehensive Overview

N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide (CAS No. 325978-48-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of naphthalene derivatives and is characterized by the presence of a methoxy group and difluorophenyl substituents. These structural elements contribute to its distinct chemical properties and biological activities, making it a valuable candidate for various research and development initiatives.

The chemical structure of N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide is composed of a naphthalene ring system with a methoxy group at the 3-position and an amide linkage to a 2,4-difluorophenyl group. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in different environments, including biological systems.

Recent studies have highlighted the potential of N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide in various therapeutic areas. One notable application is its use as a scaffold for the development of novel anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising lead compound for the treatment of inflammatory diseases, including arthritis and asthma.

In addition to its anti-inflammatory properties, N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation. For instance, it has been shown to inhibit the activation of Akt and Erk1/2 kinases, which are frequently overactivated in various types of cancer.

The pharmacokinetic profile of N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide has been extensively studied to optimize its therapeutic potential. Data from animal models indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and distributed throughout the body, with a particular affinity for tissues involved in inflammation and cancer. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, leading to the formation of inactive metabolites that are excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for further clinical investigations to explore its potential as a treatment for inflammatory diseases and cancer.

Beyond its therapeutic applications, N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide has also been studied for its utility as a research tool in chemical biology. Its unique structure allows it to serve as a molecular probe for investigating biological processes at the cellular and molecular levels. For example, it has been used to study the role of specific protein-protein interactions in signaling pathways implicated in disease pathogenesis.

In conclusion, N-(2,4-difluorophenyl)-3-methoxynaphthalene-2-carboxamide (CAS No. 325978-48-1) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique chemical structure confers distinct properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.